Cas no 851803-29-7 (1-(2,4-dimethoxybenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(2,4-dimethoxybenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851803-29-7
• MF: C₂₀H₂₂N₂O₃S
• MW: 370.465283870697
• CID: 5906243
• PubChem ID: 3473187
• Update Time: 2025-07-15

1-(2,4-dimethoxybenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• Methanone, [4,5-dihydro-2-[[(3-methylphenyl)methyl]thio]-1H-imidazol-1-yl](2,4-dimethoxyphenyl)-
• 1-(2,4-dimethoxybenzoyl)-2-{[(3-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
• 851803-29-7
• (2,4-dimethoxyphenyl)(2-((3-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• (2,4-dimethoxyphenyl)-[2-[(3-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• AKOS024588985
• F0630-0942
• 1-(2,4-dimethoxybenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

• Inchi： 1S/C20H22N2O3S/c1-14-5-4-6-15(11-14)13-26-20-21-9-10-22(20)19(23)17-8-7-16(24-2)12-18(17)25-3/h4-8,11-12H,9-10,13H2,1-3H3
• InChI Key： SSTCZSHXWBLEAL-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=CC(C)=C2)=NCC1)(C1=CC=C(OC)C=C1OC)=O

Computed Properties

• Exact Mass: 370.13511374g/mol
• Monoisotopic Mass: 370.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 547.1±60.0 °C(Predicted)
• pka: 1.36±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(2,4-dimethoxybenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Introduction to 1-(2,4-dimethoxybenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851803-29-7)

1-(2,4-dimethoxybenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole, with the CAS number 851803-29-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the imidazole class and is characterized by its unique structural features, including a 2,4-dimethoxybenzoyl group and a (3-methylphenyl)methylsulfanyl moiety. These functional groups contribute to its potential biological activities and therapeutic applications.

The imidazole ring is a fundamental structural motif in many biologically active molecules, including histamine receptors and antifungal agents. The presence of the 2,4-dimethoxybenzoyl group in 1-(2,4-dimethoxybenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole adds to its lipophilicity and may influence its ability to cross cell membranes and interact with specific protein targets. The (3-methylphenyl)methylsulfanyl moiety further enhances the compound's stability and reactivity, making it a promising candidate for various pharmaceutical applications.

Recent studies have focused on the potential therapeutic applications of 1-(2,4-dimethoxybenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-(2,4-dimethoxybenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole has also been investigated for its antiviral properties. Preliminary studies have demonstrated that it can inhibit the replication of certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action appears to involve the modulation of viral entry and replication processes within host cells.

The pharmacokinetic properties of 1-(2,4-dimethoxybenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole have also been studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. However, further studies are needed to optimize its pharmacokinetic profile and minimize potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2,4-dimethoxybenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole in various therapeutic contexts. Early results from phase I trials have indicated that it is well-tolerated by patients at therapeutic doses. Phase II trials are expected to provide more detailed insights into its therapeutic potential and dosing regimens.

The synthesis of 1-(2,4-dimethoxybenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic routes include the formation of the imidazole ring through cyclization reactions and the introduction of the 2,4-dimethoxybenzoyl and (3-methylphenyl)methylsulfanyl groups through selective functionalization steps. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale for preclinical and clinical testing.

In conclusion, 1-(2,4-dimethoxybenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851803-29-7) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in treating various diseases. As more data becomes available from clinical trials, this compound may emerge as a valuable addition to the pharmaceutical arsenal.